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Compound of Interest

Compound Name: Diclazuril-d4

Cat. No.: B12417808

Diclazuril-d4 for Analytical Use: An In-depth
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Diclazuril-d4, a deuterated analog of the anticoccidial agent Diclazuril. This information is
crucial for its use as an internal standard in analytical methodologies, ensuring accurate
guantification in research, drug development, and quality control processes.

Physicochemical Properties

Diclazuril-d4 is a stable, isotopically labeled form of Diclazuril, designed for use in mass
spectrometry-based analytical methods. The deuterium labeling provides a distinct mass
difference, allowing for clear differentiation from the unlabeled analyte.

General Properties
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Property Value Reference
Benzene-2,3,5,6-d4-
acetonitrile, 4-chloro-a-[2,6-
Chemical Name dichloro-4-(4,5-dihydro-3,5- [1]
dioxo-1,2,4-triazin-2(3H)-
ylphenyl]-
Synonyms R-64433-d4 [2]
CAS Number 1632495-80-7 [1]I3]
Molecular Formula C17H5D4CIsN4O2 [11[3]
Molecular Weight 411.66 g/mol [1][3]
Appearance White to yellow solid [1]
Purity >98% [1]
Isotopic Enrichment 98.4% [1]

Solubility

Diclazuril-d4, similar to its non-deuterated counterpart, exhibits low aqueous solubility.[4] It is

soluble in polar aprotic solvents.

Solvent

Solubility

Notes Reference

Dimethyl Sulfoxide
(DMSO)

25 mg/mL (60.73 mM)

Ultrasonic assistance

may be needed.
Hygroscopic DMSO 5]
can significantly

impact solubility; use

newly opened solvent.

Dimethylformamide
(DMF)

Soluble

Specific quantitative

data not available.

Tetrahydrofuran (THF)

Slightly soluble

[6]7]

Water

Insoluble

[7]

© 2025 BenchChem. All rights reserved.

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-B0357S/Diclazuril-d4-COA-274513-MedChemExpress.pdf
https://www.medchemexpress.com/diclazuril-d4.html
https://file.medchemexpress.com/batch_PDF/HY-B0357S/Diclazuril-d4-COA-274513-MedChemExpress.pdf
https://www.axios-research.com/products/diclazuril-d4
https://file.medchemexpress.com/batch_PDF/HY-B0357S/Diclazuril-d4-COA-274513-MedChemExpress.pdf
https://www.axios-research.com/products/diclazuril-d4
https://file.medchemexpress.com/batch_PDF/HY-B0357S/Diclazuril-d4-COA-274513-MedChemExpress.pdf
https://www.axios-research.com/products/diclazuril-d4
https://file.medchemexpress.com/batch_PDF/HY-B0357S/Diclazuril-d4-COA-274513-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0357S/Diclazuril-d4-COA-274513-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0357S/Diclazuril-d4-COA-274513-MedChemExpress.pdf
https://www.benchchem.com/product/b12417808?utm_src=pdf-body
https://veeprho.com/product-category/diclazuril-impurities/
https://www.glpbio.com/diclazuril-d4.html
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-8-diclazuril.pdf
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-8-diclazuril.pdf
https://lktlabs.com/product/diclazuril/
https://lktlabs.com/product/diclazuril/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data

The spectroscopic properties of Diclazuril-d4 are expected to be nearly identical to those of
Diclazuril, with minor shifts attributable to the deuterium substitution.

Technique Data Reference
UV/Vis Spectroscopy Amax: 220 nm, 277 nm [8]
1H NMR Spectroscopy Consistent with structure [1]
Mass Spectrometry Consistent with structure [1]

Stability and Storage

Proper storage is essential to maintain the integrity of Diclazuril-d4.

Condition Stability Reference
Powder (-20°C) 3 years [1]

Powder (4°C) 2 years [1]

In Solvent (-80°C) 6 months [1112]

In Solvent (-20°C) 1 month [1][2]

Analytical Methods and Experimental Protocols

Diclazuril-d4 is primarily used as an internal standard in quantitative analysis of Diclazuril by
High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometric
detection.

High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the determination of Diclazuril in various matrices, such as animal
feed.

Experimental Protocol:
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e Sample Preparation (Animal Feed):

o

Weigh a representative sample of the feed.

o Add a known amount of Diclazuril-d4 internal standard.

o Extract with acidified methanol.

o Perform solid-phase extraction (SPE) on a C18 cartridge for cleanup.

o Elute Diclazuril and Diclazuril-d4 from the SPE cartridge.

o Evaporate the eluate to dryness.

o Reconstitute the residue in a suitable solvent (e.g., dimethylformamide/water).
o Chromatographic Conditions:

o Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum).

o Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.g.,
0.2% phosphoric acid).

o Flow Rate: 1.0 - 1.5 mL/min.
o Detection: UV detector at 275 nm or 280 nm.
o Injection Volume: 10 - 20 pL.

¢ Quantification:

o Create a calibration curve by plotting the ratio of the peak area of Diclazuril to the peak
area of Diclazuril-d4 against the concentration of Diclazuril.

o Determine the concentration of Diclazuril in the sample from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
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LC-MS/MS offers higher sensitivity and selectivity for the analysis of Diclazuril in biological
matrices like plasma.

Experimental Protocol:

o Sample Preparation (Animal Plasma):

[¢]

To a plasma sample, add a known amount of Diclazuril-d4 internal standard.

[¢]

Perform protein precipitation by adding acetonitrile.

[e]

Centrifuge to pellet the precipitated proteins.

o

Inject the supernatant into the LC-MS/MS system.
e LC-MS/MS Conditions:

o Chromatography: Utilize a suitable reversed-phase column (e.g., Nucleosil ODS 5-um)
with a gradient elution of acetonitrile and an aqueous buffer like 0.01 M ammonium
acetate.

o Mass Spectrometry: Operate the mass spectrometer in the multiple reaction monitoring
(MRM) mode with negative ion detection.[9]

o lonization: Electrospray ionization (ESI).[9]
e Quantification:
o Monitor specific precursor-to-product ion transitions for both Diclazuril and Diclazuril-d4.

o Quantify Diclazuril concentration based on the ratio of the peak areas of the analyte to the
internal standard, using a calibration curve prepared in the same biological matrix.

Mechanism of Action of Diclazuril

Diclazuril is a potent anticoccidial agent that is effective against various species of Eimeria, the
protozoan parasite responsible for coccidiosis in poultry and other livestock. Its mechanism of
action involves the disruption of the parasite's life cycle.
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Diclazuril primarily targets the intracellular developmental stages of the coccidia, specifically
schizogony and gametogony. Treatment with Diclazuril leads to degenerative changes in the
first and second-generation schizonts, characterized by a loss of internal structure and the
appearance of intracytoplasmic vacuoles. This ultimately results in the degeneration of both
schizonts and gamonts, thereby halting the replication of the parasite.

Click to download full resolution via product page

Diclazuril's inhibitory effect on the coccidian life cycle.

Conclusion

Diclazuril-d4 serves as an indispensable tool for the accurate and reliable quantification of
Diclazuril in various analytical applications. A thorough understanding of its physicochemical
properties and the appropriate analytical methodologies is paramount for researchers,
scientists, and drug development professionals to ensure data integrity and advance scientific
research in animal health.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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